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Compound of Interest

Compound Name: (Z)-7-Hexadecenal

Cat. No.: B056490 Get Quote

Essential Safety and Handling Guide for (Z)-7-
Hexadecenal
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (Z)-7-Hexadecenal in a laboratory setting. The information is

tailored for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

(Z)-7-Hexadecenal is a long-chain aldehyde for which a specific, comprehensive Safety Data

Sheet (SDS) with GHS hazard classifications is not readily available in public databases.

Therefore, the following recommendations are based on the known hazards of structurally

similar long-chain aldehydes, such as (Z)-9-Hexadecenal and (Z)-11-Hexadecenal, and general

best practices for handling volatile organic compounds. A conservative approach is strongly

advised.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling (Z)-7-Hexadecenal, a comprehensive personal protective equipment (PPE)

strategy is crucial to minimize exposure. The following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

recognized standards (e.g., EU EN166, US NIOSH). Standard safety glasses are not
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sufficient.

Skin Protection:

Gloves: Wear chemically impermeable gloves. While specific breakthrough times for (Z)-7-
Hexadecenal are not available, nitrile or neoprene gloves are generally recommended for

handling aldehydes. Always inspect gloves for any signs of degradation before use and

wash hands thoroughly after handling.

Lab Coat: A flame-retardant lab coat or protective clothing should be worn to prevent skin

contact.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors, a NIOSH/MSHA-approved full-face respirator with an organic vapor cartridge is

required.[1][2]

Chemical and Physical Properties
A summary of the key quantitative data for (Z)-7-Hexadecenal is provided in the table below.

This information is essential for understanding its physical characteristics and potential

hazards.

Property Value Source

Molecular Formula C₁₆H₃₀O PubChem[3][4]

Molecular Weight 238.41 g/mol PubChem[3][4]

Physical Description Yellow Oil Coompo[5]

Storage Temperature
2-8°C, protected from air and

light
Coompo[5]

LogP (Octanol/Water Partition

Coefficient)
6.1 PubChem[3][4]

Enthalpy of Vaporization

(ΔvapH°)
87.80 kJ/mol Cheméo[6]
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Operational Plan: Handling and Storage
Adherence to a strict operational plan is vital for the safe handling and storage of (Z)-7-
Hexadecenal.

Handling:

Ventilation: Always handle (Z)-7-Hexadecenal in a well-ventilated area, preferably within a

chemical fume hood.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

and prevent inhalation of any vapors.[7]

Safe Transfer: Use appropriate tools and techniques to minimize the generation of aerosols

or mists.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly with soap and water after

handling and before eating, drinking, or smoking.

Storage:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[1]

Temperature: Store at a refrigerated temperature of 2-8°C.[5]

Incompatibilities: Store away from strong oxidizing agents.[1]

Labeling: Ensure the container is clearly and accurately labeled.

Disposal Plan
Proper disposal of (Z)-7-Hexadecenal and its containers is critical to prevent environmental

contamination and ensure safety.

Waste Classification: (Z)-7-Hexadecenal should be treated as hazardous chemical waste.

Collection: Collect waste material in a suitable, sealed, and clearly labeled container.
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Neutralization (if permissible): For small quantities, neutralization of the aldehyde group to a

non-hazardous waste may be an option, in accordance with local regulations.

Disposal Route: Dispose of the chemical waste through a licensed and authorized waste

disposal company. Do not dispose of it down the drain or in regular trash. Adhere to all local,

state, and federal environmental regulations.

Experimental Protocol: Chemical Spill Response
In the event of a chemical spill, a clear and practiced response is essential to ensure the safety

of all laboratory personnel.

Workflow for (Z)-7-Hexadecenal Spill Response
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Spill Detected

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Neutralize (if safe and applicable)
(Follow lab protocol)

Clean Up Residue
(Collect absorbent material)

Decontaminate the Area
(Wash with appropriate solvent)

Dispose of Waste
(In labeled hazardous waste container)

Report the Incident
(To Lab Supervisor/Safety Officer)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a chemical spill of (Z)-7-Hexadecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. echemi.com [echemi.com]

3. (Z)-7-Hexadecenal | C16H30O | CID 5364438 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 7-Hexadecenal | C16H30O | CID 5283374 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. (Z)-7-Hexadecenal | 56797-40-1 - Coompo [coompo.com]

6. 7-Hexadecenal, (Z)- (CAS 56797-40-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. indfumco.com [indfumco.com]

To cite this document: BenchChem. [Personal protective equipment for handling (Z)-7-
Hexadecenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056490#personal-protective-equipment-for-handling-
z-7-hexadecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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